Cas no 52659-56-0 (Kirenol)
Kirenol, isolated from Siegesbeckia orientalis, has anti-inflammatory effects and can be used in the study of pain relief
Kirenol structure
Kirenol Properties
Names and Identifiers
-
- kirenol
- Heteroclitin D
- KIRENOL(P)
- Kirel
- (1R)-1-[(2S,4aR,4bS,6S,8R,8aS)-6-hydroxy-8-(hydroxymethyl)-2,4b,8-trimethyl-4,4a,5,6,7,8a,9,10-octahydro-3H-phenanthren-2-yl]ethane-1,2-diol
- [ "" ]
- K0059
- V1547
- 659K560
- AS-55945
- CCG-267903
- AC-34582
- A870938
- Q-100596
- 52659-56-0
- MFCD00210519
- (R)-1-((2S,4aS,4bS,6S,8R,8aS)-6-Hydroxy-8-(hydroxymethyl)-2,4b,8-trimethyl-2,3,4,4a,4b,5,6,7,8,8a,9,10-dodecahydrophenanthren-2-yl)ethane-1,2-diol
- (R)-1-((2S,4aR,4bS,6S,8R,8aS)-6-hydroxy-8-(hydroxymethyl)-2,4b,8-trimethyl-2,3,4,4a,4b,5,6,7,8,8a,9,10-dodecahydrophenanthren-2-yl)ethane-1,2-diol
- AKOS025311590
- HY-N0559
- BDBM50465842
- CHEMBL1089731
- CHEBI:192213
- CS-0009086
- Kirenol 100 microg/mL in Acetonitrile
- SCHEMBL19051009
- s9297
- DA-74769
- (1R)-1-((2S,4aR,4bS,6S,8R,8aS)-6-hydroxy-8-(hydroxymethyl)-2,4b,8-trimethyl-4,4a,5,6,7,8a,9,10-octahydro-3H-phenanthren-2-yl)ethane-1,2-diol
- Kirenol
- +Expand
-
- MFCD00210519
- NRYNTARIOIRWAB-JPDRSCFKSA-N
- 1S/C20H34O4/c1-18(17(24)11-21)7-6-15-13(8-18)4-5-16-19(2,12-22)9-14(23)10-20(15,16)3/h8,14-17,21-24H,4-7,9-12H2,1-3H3/t14-,15-,16-,17+,18+,19+,20+/m1/s1
- O([H])[C@]1([H])C([H])([H])[C@@](C([H])([H])[H])(C([H])([H])O[H])[C@@]2([H])C([H])([H])C([H])([H])C3=C([H])[C@@](C([H])([H])[H])([C@]([H])(C([H])([H])O[H])O[H])C([H])([H])C([H])([H])[C@@]3([H])[C@]2(C([H])([H])[H])C1([H])[H]
Computed Properties
- 338.24571g/mol
- 0
- 2
- 4
- 4
- 3
- 338.24571g/mol
- 338.24571g/mol
- 80.9Ų
- 24
- 518
- 0
- 7
- 0
- 0
- 0
- 1
- 338.5
Experimental Properties
- 2.25190
- 80.92000
- 1.57
- 516.902℃ at 760 mmHg
- 197.0 to 201.0 deg-C
- 516.902 °C at 760 mmHg
- Powder
- 1.177
Kirenol Price
Kirenol Suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier
(CAS:52659-56-0)Kirenol
TB04360
in Stock
5mg,10mg ,20mg ,50mg ,100mg,or customized
>98%
Tuesday, 21 January 2025 17:57
price inquiry
Kirenol Related Literature
-
James R. Hanson Nat. Prod. Rep. 2015 32 1654
-
Yong Zhang,Zhizhong Zou,Guixing Chou Anal. Methods 2018 10 1325
-
Zhimin Luo,Aiping Xiao,Guoning Chen,Qi Guo,Chun Chang,Aiguo Zeng,Qiang Fu Anal. Methods 2019 11 4890
-
Franz Bucar,Abraham Wube,Martin Schmid Nat. Prod. Rep. 2013 30 525
-
Jilei Wang,Haoyi Sun,Yufei Li,Haiping Chu,Jingyong Sun New J. Chem. 2020 44 19250
-
Lingxin Chen,Xiaoyan Wang,Wenhui Lu,Xiaqing Wu,Jinhua Li Chem. Soc. Rev. 2016 45 2137
-
7. Index pages
-
8. DiterpenoidsJ. R. Hanson Nat. Prod. Rep. 1993 10 159
52659-56-0 (Kirenol) Related Products
- 521-17-5(Androstenediol)
- 545-46-0(Uvaol)
- 545-48-2(Erythrodiol)
- 559-70-6(beta-Amyrin)
- 638-95-9(alpha-Amyrin)
- 5940-00-1(Darutigenol)
- 1188281-99-3(2,9-Phenanthrenediol,7-[(1R)-1,2-dihydroxyethyl]-1,2,3,4,4a,4b,5,6,7,9,10,10a-dodecahydro-1,1,4a,7-tetramethyl-,(2R,4aR,4bS,7S,9S,10aS)-)
- 1963-03-7(Androst-5-ene-3,17-diol,(3b,17a)-)
- 16910-32-0(Ergosta-8,24(28)-dien-3-ol,4,14-dimethyl-, (3b,4a,5a)-)
- 1449-06-5(21-Episerratenediol)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:52659-56-0)KIRENOL
99.9%
200kg
discuss personally
Amadis Chemical Company Limited
(CAS:52659-56-0)Kirenol
99%
50mg
251.0